Cas no 853903-66-9 ((5Z)-3-(3-acetylphenyl)-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5Z)-3-(3-acetylphenyl)-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 853903-66-9
• MF: C₁₇H₁₂N₂O₂S₂
• MW: 340.419381141663
• CID: 5878307
• PubChem ID: 6528499
• Update Time: 2025-07-16

(5Z)-3-(3-acetylphenyl)-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-3-(3-acetylphenyl)-5-(pyridin-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• 4-Thiazolidinone, 3-(3-acetylphenyl)-5-(3-pyridinylmethylene)-2-thioxo-
• 853903-66-9
• (5Z)-3-(3-acetylphenyl)-5-[(pyridin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• SR-01000014263
• (Z)-3-(3-acetylphenyl)-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-4-one
• SR-01000014263-1
• AKOS002201849
• F1691-2315
• (5Z)-3-(3-acetylphenyl)-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C17H12N2O2S2/c1-11(20)13-5-2-6-14(9-13)19-16(21)15(23-17(19)22)8-12-4-3-7-18-10-12/h2-10H,1H3
• InChI Key： RNDJTMUUGDDXEU-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CN=C2)C(=O)N(C2=CC=CC(C(C)=O)=C2)C1=S

Computed Properties

• Exact Mass: 340.03401998g/mol
• Monoisotopic Mass: 340.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 539.1±60.0 °C(Predicted)
• pka: 3.03±0.12(Predicted)

Additional information on (5Z)-3-(3-acetylphenyl)-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one

Comprehensive Overview of (5Z)-3-(3-acetylphenyl)-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 853903-66-9)

The compound (5Z)-3-(3-acetylphenyl)-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 853903-66-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazolidin-4-one core with pyridin-3-yl and 3-acetylphenyl substituents, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in computational chemistry and high-throughput screening. The (5Z)-3-(3-acetylphenyl)-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one scaffold is often explored for its structure-activity relationship (SAR), a hot topic in medicinal chemistry. Its sulfanylidene and methylidene groups contribute to its electrophilic properties, which are critical for interactions with biological targets. This aligns with frequent search queries like "thiazolidinone derivatives in drug design" and "pyridine-based bioactive compounds."

From a synthetic perspective, the preparation of CAS No. 853903-66-9 involves multi-step organic reactions, including Knoevenagel condensation and cyclization techniques. These methods are widely discussed in academic forums and patent literature, reflecting the compound's relevance in green chemistry and sustainable synthesis. Its Z-configuration (denoted by 5Z) further underscores the importance of stereochemistry in optimizing bioactivity, a key concern for researchers investigating enantioselective catalysis.

The physicochemical properties of (5Z)-3-(3-acetylphenyl)-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one, such as solubility, stability, and logP, are frequently analyzed using HPLC and LC-MS. These analyses are vital for ADMET profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a trending topic in pharmacokinetics. The compound's hydrogen-bond acceptor/donor sites also make it a subject of interest in molecular docking studies, addressing popular search terms like "drug-likeness prediction" and "targeted drug delivery systems."

Beyond pharmaceuticals, CAS No. 853903-66-9 has potential applications in material science, particularly in the development of organic semiconductors or fluorescent probes. Its conjugated system and electron-withdrawing groups enable unique optoelectronic properties, resonating with queries such as "thiazole-based functional materials". This interdisciplinary appeal highlights the compound's versatility and aligns with the growing emphasis on multi-functional molecular design.

In conclusion, (5Z)-3-(3-acetylphenyl)-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one represents a compelling case study in modern chemical research. Its structural complexity, combined with its broad applicability, ensures its continued relevance in both academic and industrial settings. As the scientific community prioritizes AI-driven drug discovery and sustainable chemistry, this compound is poised to remain at the forefront of innovation.